Cas no 2227793-77-1 ((1S)-1-(1-ethylcyclobutyl)ethan-1-ol)

• Product Name: (1S)-1-(1-ethylcyclobutyl)ethan-1-ol
• CAS No: 2227793-77-1
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6446866
• PubChem ID: 165624856
• Update Time: 2025-06-11

(1S)-1-(1-ethylcyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-ethylcyclobutyl)ethan-1-ol
• EN300-1769978
• 2227793-77-1

• Inchi： 1S/C8H16O/c1-3-8(7(2)9)5-4-6-8/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： HJWCYYGCCWVRHM-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1(CC)CCC1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(1-ethylcyclobutyl)ethan-1-ol

Introduction to (1S)-1-(1-ethylcyclobutyl)ethan-1-ol and Its Significance in Modern Chemical Research

(1S)-1-(1-ethylcyclobutyl)ethan-1-ol, with the CAS number 2227793-77-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The (S)-configuration of the chiral center and the presence of an ethylcyclobutyl moiety contribute to its distinct chemical properties, making it a valuable scaffold for exploring novel therapeutic agents.

The compound's structure, featuring a cyclobutyl ring substituted with an ethyl group and connected to an ethanol moiety, offers a rich platform for chemical modification. This structural motif is not only intriguing from a synthetic perspective but also holds promise for biological activity. The cycloalkyl group, in particular, has been extensively studied for its role in modulating pharmacokinetic properties and enhancing binding affinity to biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (1S)-1-(1-ethylcyclobutyl)ethan-1-ol plays a crucial role in determining its biological efficacy. The (S)-configuration at the chiral center can significantly influence the compound's interaction with biological receptors, leading to differences in potency, selectivity, and side effects. This underscores the importance of precise stereochemical control in drug design.

One of the most compelling aspects of (1S)-1-(1-ethylcyclobutyl)ethan-1-ol is its potential as a building block for more complex molecules. The presence of both an alcohol and an ethyl-substituted cyclobutyl group provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a subject of interest in synthetic organic chemistry, where it serves as a precursor for more intricate structures.

Recent studies have highlighted the compound's utility in the synthesis of bioactive molecules. For instance, researchers have explored its use in creating novel ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The cycloalkyl group's ability to interact with hydrophobic pockets in these receptors has been particularly noteworthy. Additionally, the ethanol moiety has been investigated for its potential role in enhancing solubility and bioavailability, critical factors in drug development.

The pharmacological profile of (1S)-1-(1-ethylcyclobutyl)ethan-1-ol has also been examined in various preclinical models. Initial studies suggest that this compound exhibits promising activity in modulating inflammatory pathways. The cycloalkyl substituent is believed to contribute to its anti-inflammatory effects by interacting with specific enzymes and signaling molecules involved in the inflammatory response. These findings have opened up new avenues for exploring its therapeutic potential.

Synthetic methodologies have been refined to facilitate the efficient preparation of (1S)-1-(1-ethylcyclobutyl)ethan-1-ol on both laboratory and industrial scales. Advances in asymmetric synthesis have enabled the stereoselective construction of the chiral center, ensuring high enantiomeric purity. These developments have not only streamlined the production process but also enhanced the accessibility of this compound for further research.

The compound's stability under various conditions has also been a focus of investigation. Studies have demonstrated that (1S)-1-(1-ethylcyclobutyl)ethan-1-ol remains stable under standard storage conditions, making it suitable for long-term research applications. Furthermore, its compatibility with common solvents used in organic synthesis has facilitated its integration into diverse chemical transformations.

Future directions in research on (1S)-1-(1-ethylcyclobutyl)ethan-1-ol include exploring its interactions with other biological targets and assessing its potential as an intermediate in drug discovery programs. The versatility of this molecule makes it an attractive candidate for developing new therapeutic strategies across multiple disease areas. As our understanding of its chemical and biological properties continues to evolve, so too will its applications in medicine and chemical research.

In conclusion, (1S)-1-(1-ethylcyclobutyl)ethan-1-ol is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and pharmacology, position it as a valuable asset for both academic and industrial researchers. As ongoing studies uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping the future of drug development.